Cas no 2228729-28-8 (1,1-difluoro-3-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropan-2-amine)

• Product Name: 1,1-difluoro-3-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropan-2-amine
• CAS No: 2228729-28-8
• MF: C₈H₁₂F₂N₂O₂
• MW: 206.189888954163
• CID: 6437625
• PubChem ID: 165850280
• Update Time: 2025-06-03

1,1-difluoro-3-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropan-2-amine
• EN300-1964337
• 2228729-28-8

• Inchi： 1S/C8H12F2N2O2/c1-8(11,7(9)10)4-5-3-6(13-2)12-14-5/h3,7H,4,11H2,1-2H3
• InChI Key： PTOGDRWFDKAMKG-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1=CC(=NO1)OC)N)F

Computed Properties

• Exact Mass: 206.08668395g/mol
• Monoisotopic Mass: 206.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.3Ų

Additional information on 1,1-difluoro-3-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropan-2-amine

Professional Introduction to Compound with CAS No. 2228729-28-8 and Product Name: 1,1-difluoro-3-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropan-2-amine

The compound with the CAS number 2228729-28-8 and the product name 1,1-difluoro-3-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of a difluoro group and an oxazol ring in its molecular structure suggests a high degree of chemical complexity and functionality, which may contribute to its pharmacological properties.

In recent years, the exploration of fluorinated compounds has become a cornerstone in the design of novel pharmaceutical agents. The introduction of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. The difluoro moiety in this compound is particularly noteworthy, as it has been extensively studied for its ability to modulate the electronic properties of adjacent functional groups, thereby influencing the overall reactivity and pharmacokinetic behavior of the molecule.

The oxazol ring is another key structural feature that contributes to the compound's unique chemical profile. Oxazoles are heterocyclic compounds that exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The presence of a 3-methoxy group on the oxazole ring further enhances its pharmacological potential by introducing additional electronic and steric effects that can influence receptor interactions. This combination of structural elements makes 1,1-difluoro-3-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropan-2-amine a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of fluorinated oxazole derivatives in the development of novel therapeutic agents. For instance, researchers have demonstrated that certain fluorinated oxazoles exhibit potent inhibitory activity against specific enzymes involved in disease pathways. The difluoro group in this compound may play a crucial role in enhancing its binding affinity to these targets, thereby improving its therapeutic efficacy. Additionally, the 3-methoxy substituent on the oxazole ring could contribute to its selectivity by modulating interactions with biological receptors.

The synthesis of 1,1-difluoro-3-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropan-2-amine involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and protecting group strategies, are often employed to achieve the desired molecular architecture. The introduction of fluorine atoms into the molecule typically requires specialized equipment and reagents to ensure precise control over regioselectivity and stereoselectivity.

In terms of biological activity, preliminary studies suggest that this compound may exhibit a range of pharmacological effects depending on its interaction with biological targets. The difluoro group is known to enhance metabolic stability, while the oxazol ring provides a scaffold for further functionalization. The combination of these features makes it an attractive candidate for further investigation in both preclinical and clinical settings. Researchers are particularly interested in exploring its potential as an inhibitor of enzymes involved in cancer metabolism or as a modulator of inflammatory pathways.

The development of novel pharmaceutical agents relies heavily on advancements in synthetic chemistry and computational modeling. By leveraging these tools, scientists can predict the biological activity of compounds like 1,1-difluoro-3-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropan-2-amine before conducting costly wet lab experiments. This approach not only accelerates the drug discovery process but also reduces the environmental impact associated with traditional trial-and-error methods.

As research continues to uncover new applications for fluorinated heterocyclic compounds, compounds like 2228729-28-8 will play an increasingly important role in therapeutic development. The unique structural features of this molecule make it a valuable tool for researchers studying drug design and molecular recognition. By understanding how these structural elements influence biological activity, scientists can develop more effective treatments for a variety of diseases.

In conclusion,1,1-difluoro-3-(3-methoxy-1,2-oxazol-5-yi)-2-methylpropan--amine represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activity make it a compelling subject for further research. As our understanding of fluorinated compounds continues to grow,2228729_28_8 will undoubtedly contribute to future breakthroughs in drug discovery.